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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768

This guide provides an in-depth overview of the material safety data for 3-Bromo-N,N-
dimethylaniline (CAS No. 16518-62-0), tailored for researchers, scientists, and professionals
in drug development. The following sections detail the compound's properties, hazards,

handling procedures, and emergency protocols, presenting quantitative data in accessible
tables and visualizing key safety workflows.

Chemical and Physical Properties

3-Bromo-N,N-dimethylaniline is a substituted aniline derivative used in various organic
synthesis applications.[1][2] Its physical and chemical characteristics are summarized below.
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Property Value Reference(s)
Molecular Formula CsH10BrN [31141[5]
Molecular Weight 200.08 g/mol [41[5]
Appearance Co?orless to yellow liquid or SIE117]

solid
Odor No information available [6]
Melting Point 11°C/51.8 °F [6][7]
Boiling Point 126 °C / 258.8 °F at 14 mmHg [61[7]
Density 1.365 - 1.402 g/mL at 25 °C [31[6]
Refractive Index 1.6004 - 1.6015 at 20 °C [7]

Miscible with chloroform,
Solubility dichloromethane, and
methanol.[1][2][3][5][7]

pKa 3.90 £ 0.10 (Predicted) [7]

Hazard Identification and Classification

This compound is classified as hazardous.[6] It is harmful if swallowed, in contact with skin, or if
inhaled, and causes serious eye irritation and skin irritation.[1][4][6][8][9]
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Hazard
. Category GHS Code Reference(s)
Classification
Acute Oral Toxicity Category 3/4 H301/H302 [41[6]
Acute Dermal Toxicity Category 3/4 H311/H312 [41[6]
Acute Inhalation
L Category 3/4 H331/H332 [41[6]
Toxicity
Skin
) o Category 2 H315 [4]16]
Corrosion/Irritation
Serious Eye
Category 2 H319 [41[6]

Damage/Irritation

Signal Word: Warning[6][8] or Danger[4]

Hazard Statements:

H301/H302: Toxic/Harmful if swallowed.[4]

H311/H312: Toxic/Harmful in contact with skin.[4]

H331/H332: Toxic/Harmful if inhaled.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

Experimental Protocols: Safety and Handling

While specific experimental protocols for the use of 3-Bromo-N,N-dimethylaniline are

application-dependent, the following general safety protocols for handling this chemical in a

laboratory setting are mandatory.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[10][11]
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e Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[6]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that meets NIOSH (US)
or EN 166 (EU) standards.[12][13][14]

o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[9][10][13][14]

o Afull-length lab coat, long pants, and closed-toe shoes are required to prevent skin
contact.[10][13][14]

» Respiratory Protection: If engineering controls are inadequate, use a NIOSH-approved
respirator with an appropriate cartridge (e.g., OV/AG/P99).[12][13]

Handling and Storage:

e Wash hands and any exposed skin thoroughly after handling.[6][10][11]

Do not eat, drink, or smoke when using this product.[6][10][11]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][10]

The material may be light-sensitive; store in a dark place.[1][7]

Incompatible with strong oxidizing agents and strong acids.[1]

Emergency Procedures and First Aid

Immediate and appropriate response to exposure is critical. The following diagrams and tables
outline the necessary steps in an emergency.
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Exposure Event
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Caption: First Aid Workflow for Exposure to 3-Bromo-N,N-dimethylaniline.
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Exposure Route First Aid Measures Reference(s)

Remove the victim to fresh air.
) If not breathing, give artificial
Inhalation o ) [6][10][12]
respiration. Get medical

attention if symptoms occur.

Wash off immediately with
plenty of water for at least 15
_ minutes. Remove and wash
Skin Contact _ _ [6][10][12]
contaminated clothing before
reuse. If skin irritation persists,

call a physician.

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Eye Contact Remove contact lenses if [6][10]
present and easy to do.
Continue rinsing. Get medical

attention.

Rinse mouth with water. Do
NOT induce vomiting. Call a

Ingestion poison center or [6][8][10]
doctor/physician if you feel

unwell.

Fire and Accidental Release Measures

Proper protocols for fire and spill response are essential for laboratory safety.
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[10][11][12]

o Unsuitable Extinguishing Media: No information available.[6][10]
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» Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides (NOXx),
carbon monoxide (CO), carbon dioxide (COz), and hydrogen halides.[10][11][12]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6][8][10][12]

Accidental Release Measures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Evacuate personnel to safe areas.[6][8][10]

e Environmental Precautions: Should not be released into the environment. Prevent product
from entering drains.[6][8][10][11]

e Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6][10]
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Caption: Workflow for Responding to an Accidental Release.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b018768?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological and Ecological Information

Toxicological Information:
o The toxicological properties have not been fully investigated.[10][14]
e |tis classified as acutely toxic via oral, dermal, and inhalation routes.[4][6]

» No component of this product present at levels greater than or equal to 0.1% is identified as
a probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.[10]

Ecological Information:
e Do not empty into drains or release into the environment.[8][10]

e No quantitative data on ecotoxicity (e.g., toxicity to fish) is readily available.[10]

Disposal Considerations

Waste from this material should be disposed of in accordance with federal, state, and local
environmental control regulations.[6][10] Dispose of contents/container to an approved waste
disposal plant.[10][11][15] It is the responsibility of the waste generator to determine the toxicity
and physical properties of the material generated to determine the proper waste classification
and disposal methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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